N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C17H14F3NO4S2/c18-17(19,20)25-15-4-1-2-6-16(15)27(22,23)21-10-13(12-7-9-26-11-12)14-5-3-8-24-14/h1-9,11,13,21H,10H2
• InChI Key: RUFWCFMWKDARDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC(F)(F)F)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C17H14F3NO4S2
• Molecular Weight: 417.4 g/mol
• CAS No.: 2097896-66-5

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C17H14F3NO4S2 and its molecular weight is 417.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives related to N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide have shown potential across various applications in scientific research. One notable study involves the synthesis of Celecoxib derivatives, highlighting their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These derivatives have been synthesized through a series of reactions starting with celecoxib, indicating the versatility and potential of using such compounds in developing therapeutic agents (Ş. Küçükgüzel et al., 2013).

Advanced Materials

The compound's derivatives have also found applications in the field of materials science, particularly in the development of electrochromic conducting polymers and as intermediates for synthesizing functionalized compounds with potential biological properties. Studies have synthesized bis(2-(3,4-ethylenedioxy)thienyl) based monomers, demonstrating the potential of these compounds in creating electroactive polymers with low redox switching potentials, indicating their usefulness in various electronic applications (G. Sotzing et al., 1996).

Biochemical Evaluation

In the biochemical sphere, derivatives of this compound have been evaluated for their inhibitory effects on enzymes such as kynurenine 3-hydroxylase. These studies are significant for understanding the biochemical pathways involved in neurological disorders and exploring therapeutic avenues for treating such conditions (S. Röver et al., 1997).

Organic Synthesis

The chemical structure of this compound also allows for intriguing reactions in organic synthesis, including gold(I)-catalyzed cascade reactions and photoinduced direct oxidative annulations. These synthetic approaches enable the creation of highly functionalized compounds, showcasing the compound's role in facilitating novel synthetic routes and contributing to the advancement of organic chemistry (Tao Wang et al., 2014).